![molecular formula C5H6ClN3O B1589328 3-Chloro-6-methoxypyrazin-2-amine CAS No. 13484-56-5](/img/structure/B1589328.png)
3-Chloro-6-methoxypyrazin-2-amine
Overview
Description
3-Chloro-6-methoxypyrazin-2-amine (3C6MPA) is a chemical compound with a wide range of applications in scientific research. It is an organic compound with a molecular formula of C5H7ClN2O, and is a derivative of pyrazine. 3C6MPA has been studied extensively for its potential use in drug design, and is a valuable tool for researchers looking to better understand the biochemical and physiological effects of various compounds.
Scientific Research Applications
Pharmacology
In pharmacology, 3-Chloro-6-methoxypyrazin-2-amine is explored for its potential as a building block in the synthesis of various pharmaceutical compounds. Its structure is amenable to modifications that can lead to the development of new drugs with potential therapeutic applications .
Agriculture
This compound may serve as an intermediate in the synthesis of agrochemicals. Its derivatives could be used in the development of pesticides or herbicides that help protect crops from pests and diseases, contributing to increased agricultural productivity .
Material Science
In material science, 3-Chloro-6-methoxypyrazin-2-amine could be utilized in the creation of novel materials. Its chemical properties might allow it to interact with other substances to form polymers or coatings with unique characteristics, such as enhanced durability or resistance to environmental stressors .
Environmental Science
The compound’s role in environmental science could involve the detoxification of hazardous substances. Researchers might investigate its use in breaking down or neutralizing pollutants, thereby reducing their impact on ecosystems .
Biochemistry
Biochemically, 3-Chloro-6-methoxypyrazin-2-amine might be used to study enzyme-substrate interactions or to probe biochemical pathways. Its presence in a reaction can help elucidate the mechanisms by which certain biochemical transformations take place .
Industrial Applications
Industrially, this compound could be important in the synthesis of dyes, resins, or other chemicals that require specific pyrazine derivatives as precursors. Its versatility in chemical reactions makes it a valuable asset in industrial chemistry processes .
properties
IUPAC Name |
3-chloro-6-methoxypyrazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3O/c1-10-3-2-8-4(6)5(7)9-3/h2H,1H3,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXASRWBWVZXWCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C(=N1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10470790 | |
Record name | 3-Chloro-6-methoxypyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10470790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-methoxypyrazin-2-amine | |
CAS RN |
13484-56-5 | |
Record name | 3-Chloro-6-methoxypyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10470790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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